Cas no 191611-88-8 (3-(4-{(tert-butoxy)carbonylamino}phenyl)butanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}phenyl)butanoic acid
• CAS No: 191611-88-8
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5182318
• PubChem ID: 104501351
• Update Time: 2025-10-20

3-(4-{(tert-butoxy)carbonylamino}phenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-[(2-Methylpropan-2-yl)oxycarbonylamino]phenyl]butanoic acid
• 3-(4-{[(tert-butoxy)carbonyl]amino}phenyl)butanoic acid
• Z1660285094
• Benzenepropanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-β-methyl-
• 3-(4-{(tert-butoxy)carbonylamino}phenyl)butanoic acid

• Inchi： 1S/C15H21NO4/c1-10(9-13(17)18)11-5-7-12(8-6-11)16-14(19)20-15(2,3)4/h5-8,10H,9H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： QHXDGTCLHSYKEF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(C)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 340
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6

Additional information on 3-(4-{(tert-butoxy)carbonylamino}phenyl)butanoic acid

Comprehensive Overview of 3-(4-{(tert-butoxy)carbonylamino}phenyl)butanoic acid (CAS No. 191611-88-8)

3-(4-{(tert-butoxy)carbonylamino}phenyl)butanoic acid (CAS No. 191611-88-8) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and medicinal chemistry. This compound features a tert-butoxycarbonyl (Boc) protecting group, which is critical for safeguarding amino functionalities during multi-step synthetic processes. Its molecular structure combines a phenyl ring with a butanoic acid moiety, making it a versatile intermediate for drug discovery and biochemical applications.

In recent years, the demand for Boc-protected compounds like 3-(4-{(tert-butoxy)carbonylamino}phenyl)butanoic acid has surged due to their role in developing novel therapeutics. Researchers frequently search for "Boc-protected amino acid derivatives" or "CAS 191611-88-8 applications" to explore its potential in targeted drug delivery and enzyme inhibition studies. The compound’s stability under acidic conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its appeal in modern laboratories.

One of the trending topics in organic chemistry is the optimization of protecting group strategies. The tert-butoxycarbonyl group in 3-(4-{(tert-butoxy)carbonylamino}phenyl)butanoic acid offers a balance between stability and ease of deprotection, addressing common challenges in peptide synthesis. Queries such as "how to remove Boc protecting group" or "Boc group stability in acidic media" highlight user interest in practical applications of this compound.

From a synthetic perspective, CAS No. 191611-88-8 serves as a precursor for more complex molecules, particularly in oncology and neurology research. Its phenylbutanoic acid scaffold is structurally similar to nonsteroidal anti-inflammatory drug (NSAID) backbones, sparking investigations into its anti-inflammatory and analgesic properties. Keywords like "phenylbutanoic acid derivatives in drug design" and "191611-88-8 solubility and reactivity" reflect its relevance in cutting-edge research.

Environmental and safety considerations are also paramount. While 3-(4-{(tert-butoxy)carbonylamino}phenyl)butanoic acid is not classified as hazardous, proper handling protocols are recommended to ensure laboratory safety. Searches for "Boc-protected compound storage guidelines" or "191611-88-8 material safety data sheet" indicate user focus on operational best practices.

In summary, 3-(4-{(tert-butoxy)carbonylamino}phenyl)butanoic acid (CAS No. 191611-88-8) is a pivotal building block in synthetic chemistry, aligning with industry trends toward precision medicine and sustainable methodologies. Its dual functionality—combining a Boc group with a carboxylic acid—ensures broad utility, from academic research to industrial-scale pharmaceutical production.